Cas no 369392-96-1 (4-{(1E)-2-cyano-2-4-(4-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzamide)

• Product Name: 4-{(1E)-2-cyano-2-4-(4-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzamide
• CAS No: 369392-96-1
• MF: C₁₉H₁₃N₅O₃S
• MW: 391.403221845627
• CID: 5818555
• PubChem ID: 1728180
• Update Time: 2025-07-14

4-{(1E)-2-cyano-2-4-(4-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-{[2-cyano-2-(4-{4-nitrophenyl}-1,3-thiazol-2-yl)vinyl]amino}benzamide
• Benzamide, 4-[[2-cyano-2-[4-(4-nitrophenyl)-2-thiazolyl]ethenyl]amino]-
• 4-[[(E)-2-cyano-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]ethenyl]amino]benzamide
• F0837-0653
• AG-690/15428733
• 4-{[(1E)-2-CYANO-2-[4-(4-NITROPHENYL)-1,3-THIAZOL-2-YL]ETH-1-EN-1-YL]AMINO}BENZAMIDE
• AKOS000607257
• SR-01000369276-1
• SR-01000369276
• (E)-4-((2-cyano-2-(4-(4-nitrophenyl)thiazol-2-yl)vinyl)amino)benzamide
• 369392-96-1
• 4-{(1E)-2-cyano-2-4-(4-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzamide

• Inchi： 1S/C19H13N5O3S/c20-9-14(10-22-15-5-1-13(2-6-15)18(21)25)19-23-17(11-28-19)12-3-7-16(8-4-12)24(26)27/h1-8,10-11,22H,(H2,21,25)
• InChI Key： AATSSUCGBXMQGK-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(NC=C(C#N)C2=NC(C3=CC=C([N+]([O-])=O)C=C3)=CS2)C=C1

Computed Properties

• Exact Mass: 391.07391047g/mol
• Monoisotopic Mass: 391.07391047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 166Ų

Experimental Properties

• Density: 1.452±0.06 g/cm3(Predicted)
• Boiling Point: 651.5±65.0 °C(Predicted)
• pka: 16.17±0.50(Predicted)

Additional information on 4-{(1E)-2-cyano-2-4-(4-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzamide

Recent Advances in the Study of 4-{(1E)-2-cyano-2-4-(4-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzamide (CAS: 369392-96-1)

In recent years, the compound 4-{(1E)-2-cyano-2-4-(4-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzamide (CAS: 369392-96-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole and cyanoenamine structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 4-{(1E)-2-cyano-2-4-(4-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic asymmetric methods to achieve higher efficiency. The compound's structural complexity, particularly the presence of the nitrophenyl and cyano groups, has been a focal point for synthetic chemists aiming to develop derivatives with enhanced pharmacological properties.

Mechanistic studies have revealed that 369392-96-1 acts as a potent inhibitor of several kinase enzymes, including those involved in inflammatory pathways and cancer progression. In vitro assays have demonstrated its ability to selectively target specific kinases, such as JAK2 and PI3K, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors. Additionally, molecular docking simulations have provided insights into the binding interactions between the compound and its target enzymes, highlighting the critical role of the cyanoenamine moiety in stabilizing these interactions.

Recent preclinical studies have explored the therapeutic potential of 4-{(1E)-2-cyano-2-4-(4-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzamide in various disease models. For instance, in a murine model of rheumatoid arthritis, the compound exhibited significant anti-inflammatory effects by suppressing cytokine production and reducing joint inflammation. Similarly, in cancer cell lines, it demonstrated antiproliferative activity and induced apoptosis through the activation of intrinsic apoptotic pathways. These results underscore its potential as a multifunctional therapeutic agent.

Despite these promising findings, challenges remain in the clinical translation of 369392-96-1. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and extensive toxicological studies. Researchers are currently focusing on structural modifications to improve the pharmacokinetic profile of the compound while retaining its therapeutic efficacy.

In conclusion, 4-{(1E)-2-cyano-2-4-(4-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzamide represents a promising candidate for drug development, with demonstrated activity in multiple therapeutic areas. Ongoing research aims to elucidate its full pharmacological potential and overcome existing challenges to pave the way for clinical applications. The compound's unique chemical structure and versatile biological activity make it a valuable subject for future studies in chemical biology and medicinal chemistry.